Cas no 1351615-75-2 (3-{(2,3-dimethoxyphenyl)carbamoylamino}cyclohexyl N-phenylcarbamate)

• Product Name: 3-{(2,3-dimethoxyphenyl)carbamoylamino}cyclohexyl N-phenylcarbamate
• CAS No: 1351615-75-2
• MF: C₂₂H₂₇N₃O₅
• MW: 413.46688580513
• CID: 6297038
• PubChem ID: 71794297
• Update Time: 2025-06-13

3-{(2,3-dimethoxyphenyl)carbamoylamino}cyclohexyl N-phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 3-{(2,3-dimethoxyphenyl)carbamoylamino}cyclohexyl N-phenylcarbamate
• F6250-0226
• 3-{[(2,3-dimethoxyphenyl)carbamoyl]amino}cyclohexyl N-phenylcarbamate
• [3-[(2,3-dimethoxyphenyl)carbamoylamino]cyclohexyl] N-phenylcarbamate
• 3-(3-(2,3-dimethoxyphenyl)ureido)cyclohexyl phenylcarbamate
• 1351615-75-2
• VU0541339-1
• AKOS024544752

• Inchi： 1S/C22H27N3O5/c1-28-19-13-7-12-18(20(19)29-2)25-21(26)23-16-10-6-11-17(14-16)30-22(27)24-15-8-4-3-5-9-15/h3-5,7-9,12-13,16-17H,6,10-11,14H2,1-2H3,(H,24,27)(H2,23,25,26)
• InChI Key： YRVWWNYJINOAIT-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1)=O)C1CCCC(C1)NC(NC1C=CC=C(C=1OC)OC)=O

Computed Properties

• Exact Mass: 413.19507097g/mol
• Monoisotopic Mass: 413.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 97.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 3-{(2,3-dimethoxyphenyl)carbamoylamino}cyclohexyl N-phenylcarbamate

Comprehensive Overview of 3-{(2,3-dimethoxyphenyl)carbamoylamino}cyclohexyl N-phenylcarbamate (CAS No. 1351615-75-2)

3-{(2,3-dimethoxyphenyl)carbamoylamino}cyclohexyl N-phenylcarbamate (CAS No. 1351615-75-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its carbamate and urea functional groups, is often studied for its interactions with biological systems. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its structural resemblance to known bioactive molecules.

The chemical structure of 3-{(2,3-dimethoxyphenyl)carbamoylamino}cyclohexyl N-phenylcarbamate includes a cyclohexyl ring linked to both a phenylcarbamate and a 2,3-dimethoxyphenylurea moiety. This combination of aromatic and aliphatic components contributes to its solubility profile and reactivity, making it a versatile candidate for further development. Recent studies have explored its potential in targeting specific protein receptors, which aligns with the growing interest in small-molecule therapeutics and precision medicine.

In the context of current trends, 3-{(2,3-dimethoxyphenyl)carbamoylamino}cyclohexyl N-phenylcarbamate is often discussed alongside topics like drug discovery, molecular docking, and structure-activity relationships (SAR). These areas are highly searched in academic and industrial circles, reflecting the compound's relevance in modern research. Additionally, its CAS No. 1351615-75-2 is frequently queried in databases such as PubChem and Reaxys, underscoring its importance in chemical literature.

One of the key advantages of this compound lies in its synthetic accessibility. The carbamate and urea linkages can be efficiently constructed using standard organic chemistry techniques, enabling scalable production for research purposes. This feature is particularly valuable in the era of high-throughput screening, where large libraries of compounds are screened for biological activity. Furthermore, the presence of methoxy groups on the phenyl ring may enhance its metabolic stability, a critical factor in drug development.

From a safety perspective, 3-{(2,3-dimethoxyphenyl)carbamoylamino}cyclohexyl N-phenylcarbamate has not been reported to exhibit significant toxicity in preliminary studies. However, as with any research chemical, proper handling and adherence to laboratory safety protocols are essential. The compound's stability under various conditions (e.g., pH, temperature) is also a subject of ongoing investigation, as these properties influence its suitability for specific applications.

The potential applications of this compound extend beyond pharmaceuticals. For instance, its structural features make it a candidate for use in material science, particularly in the design of polymeric coatings or adhesives. The carbamate group, in particular, is known for its role in forming durable cross-linked networks, which could be leveraged in industrial settings. This interdisciplinary potential aligns with the increasing demand for multifunctional chemicals that serve diverse sectors.

In summary, 3-{(2,3-dimethoxyphenyl)carbamoylamino}cyclohexyl N-phenylcarbamate (CAS No. 1351615-75-2) represents a promising compound with broad research appeal. Its unique structure, combined with its potential applications in drug discovery and material science, positions it as a valuable subject for further study. As scientific interest in targeted therapies and sustainable materials continues to grow, this compound is likely to remain a focal point in innovative research endeavors.